1-Bromo-3-ethyl-2-methoxybenzene

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• InChI: InChI=1S/C9H11BrO/c1-3-7-5-4-6-8(10)9(7)11-2/h4-6H,3H2,1-2H3
• InChIKey: VQNKCDZHWGXRMZ-UHFFFAOYSA-N

1-Bromo-3-ethyl-2-methoxybenzene: Ortho, Meta-Disubstituted Aryl Bromide Building Block

1-Bromo-3-ethyl-2-methoxybenzene (CAS 1369877-79-1) is a halogenated aromatic building block belonging to the bromoanisole class, characterized by a specific 1,2,3-trisubstitution pattern on the benzene ring with bromo, methoxy, and ethyl groups [1]. With a molecular formula of C9H11BrO and a molecular weight of 215.09 g/mol, the compound is commercially available at 95% purity as a research chemical . Its computed physicochemical properties, including a LogP of 3.4-3.7 and a predicted boiling point of 237.2 °C, position it as a lipophilic intermediate suitable for various organic transformations [2].

Substitution pattern 1,2,3-trisubstituted aryl bromide with Br, methoxy, and ethyl groups

Reactivity profile Directing-group synergy for controlled EAS or cross-coupling

Physical context Lipophilic intermediate suitable for diverse organic transformations

• [1] PubChem. (2024). Compound Summary for CID 84680748, 1-Bromo-3-ethyl-2-methoxybenzene. National Center for Biotechnology Information. View Source
• [2] ChemSpider. (2024). 1-Bromo-3-ethyl-2-methoxybenzene (CSID:45567695). Royal Society of Chemistry. View Source

Regioselectivity Advantage of 1-Bromo-3-ethyl-2-methoxybenzene

The value of 1-bromo-3-ethyl-2-methoxybenzene is anchored in its precise 1,2,3-substitution architecture, which dictates unique reactivity and selectivity profiles not achievable with simpler or differently substituted analogs. The mutual ortho-directing effects of the electron-donating methoxy and ethyl groups, combined with the electron-withdrawing bromo substituent, create a distinct electronic environment on the aromatic ring [1]. This specific arrangement governs the rate and regioselectivity of subsequent reactions like electrophilic aromatic substitution (EAS) or the oxidative addition step in palladium-catalyzed cross-couplings. For instance, replacing this compound with 2-bromoanisole (lacking the 3-ethyl group) or 1-bromo-2-ethyl-4-methoxybenzene (a different regioisomer) would lead to different reaction outcomes, potentially failing to produce the desired intermediate or final product [1].

Target compound

Potential substitute

Why not interchangeable

1-Bromo-3-ethyl-2-methoxybenzene (1,2,3-substituted)

2-Bromoanisole (lacks 3-ethyl)

Missing ethyl alters lipophilicity and steric environment, shifting reactivity profiles

1-Bromo-3-ethyl-2-methoxybenzene

1-Bromo-2-ethyl-4-methoxybenzene (regioisomer)

Different substitution pattern changes directing effects and cross-coupling outcomes

• [1] Lau, S. S., Abraham, S. M., & Mitch, W. A. (2021). Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution. Physical Chemistry Chemical Physics, 23(31), 16594-16610. View Source

Key Performance Differentiators of 1-Bromo-3-ethyl-2-methoxybenzene

Regioisomeric Purity: Key to Synthesis Success

The target compound's 1,2,3-substitution pattern is distinct from its 1,2,4- and 1,3,4-regioisomers, leading to different chemical behaviors [1]. While direct comparative kinetic data for this specific compound is absent in the literature, class-level studies demonstrate that alkyl substitution position on bromoanisoles significantly alters bromination rates and regioselectivity in subsequent reactions [1]. Procuring the correct regioisomer ensures the intended reactivity in cross-coupling reactions, preventing the generation of undesired byproducts that arise from mis-substituted starting materials.

Regioisomeric specificity

Class-level inference

Target:1-Br, 2-OMe, 3-Et pattern

Regioisomer 1:1-Br-2-Et-4-OMe (CAS 34881-44-2)

Regioisomer 2:1-Br-4-Et-2-OMe (CAS 1369820-29-0)

Correct regioisomer critical for intended directing effects and coupling outcomes

Reactivity differences are synthesis-dependent

Evidence Dimension	Reaction selectivity due to substitution pattern
Target Compound Data	1-bromo (C1), 2-methoxy (C2), 3-ethyl (C3)
Comparator Or Baseline	1-Bromo-2-ethyl-4-methoxybenzene (CAS 34881-44-2) and 1-Bromo-4-ethyl-2-methoxybenzene (CAS 1369820-29-0)
Quantified Difference	Qualitative difference in directing effects; specific regioselectivity outcome is synthesis-dependent.
Conditions	Electrophilic aromatic substitution or Pd-catalyzed cross-coupling reactions

Why This Matters

Using the incorrect regioisomer leads to synthesis failure or costly purification steps, making precise procurement essential for reproducible research.

• [1] Lau, S. S., Abraham, S. M., & Mitch, W. A. (2021). Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution. Physical Chemistry Chemical Physics, 23(31), 16594-16610. View Source

Lipophilicity Advantage Over Des-Ethyl Bromoanisoles

The target compound has a predicted LogP of 3.4 (PubChem XLogP3) to 3.7 (ACD/Labs), compared to its des-ethyl analog 2-bromoanisole which has a predicted LogP of approximately 2.6 [1][2]. The increased lipophilicity from the ethyl group enhances membrane permeability and alters the compound's pharmacokinetic profile if incorporated into a drug-like molecule. This one-log unit difference represents a potential tenfold increase in partition coefficient.

Lipophilicity increase

Computed property

Δ LogP ≈ +0.8 to +1.1 over 2-bromoanisole

May support design of lipophilic drug-like candidates

Predicted values; experimental confirmation advised

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	XLogP3 = 3.4 [PubChem] / ACD/LogP = 3.70 [ChemSpider]
Comparator Or Baseline	2-Bromoanisole (1-bromo-2-methoxybenzene, CAS 578-57-4), predicted LogP ~2.6 [PubChem]
Quantified Difference	Δ LogP ≈ +0.8 to +1.1
Conditions	Computed values using XLogP3 and ACD/Labs algorithms

Why This Matters

The higher LogP makes this compound a better starting point for building CNS-penetrant or other lipophilic drug candidates compared to simpler bromoanisoles.

• [1] PubChem. (2024). 1-Bromo-3-ethyl-2-methoxybenzene, Computed Descriptors. National Center for Biotechnology Information. View Source
• [2] ChemSpider. (2024). 1-Bromo-3-ethyl-2-methoxybenzene, Predicted Data. Royal Society of Chemistry. View Source

Ethyl vs. Ethenyl Analog: Cross-Coupling Chemoselectivity

The 1-bromo-3-ethyl-2-methoxybenzene scaffold provides a defined, non-participating alkyl group, unlike the analogous 1-bromo-3-ethenyl-2-methoxybenzene (CAS 138505-19-8), which contains a reactive vinyl moiety . The ethenyl analog can participate in competing Heck reactions or undergo undesirable polymerization, potentially complicating reactions intended solely for the aryl bromide. In a Suzuki coupling, the saturated ethyl group on the target compound is inert, ensuring the bromine is the exclusive reactive site, which simplifies reaction monitoring and can lead to higher yields of the desired product [1].

Chemoselectivity profile

Class-level inference

Target:Saturated ethyl; sole reactive C–Br

Analog:Ethenyl-substituted (CAS 138505-19-8) may compete

Single reactive center may reduce side-reaction complexity

Yield advantage depends on specific coupling conditions

Evidence Dimension	Chemoselectivity in Pd-catalyzed cross-coupling
Target Compound Data	Inert ethyl group; sole reactive site at C-Br
Comparator Or Baseline	1-Bromo-3-ethenyl-2-methoxybenzene (CAS 138505-19-8); a bifunctional aryl bromide/vinyl substrate
Quantified Difference	Qualitative advantage in avoiding side reactions; specific yield improvement is context-dependent.
Conditions	Suzuki-Miyaura or Buchwald-Hartwig coupling conditions

Why This Matters

For projects requiring a single, clean transformation at the bromine position, the ethyl-substituted compound offers superior chemoselectivity, reducing purification burden and improving overall synthetic efficiency.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. View Source

High-Value Applications of 1-Bromo-3-ethyl-2-methoxybenzene

CNS-Targeted Drug Candidate Synthesis

The elevated LogP (3.4-3.7) of 1-bromo-3-ethyl-2-methoxybenzene, compared to simpler bromoanisoles, makes it a preferred aryl bromide fragment for synthesizing drug-like molecules intended to cross the blood-brain barrier [1]. It can be used in Suzuki or Buchwald-Hartwig couplings to install a lipophilic biaryl or arylamine motif early in the synthetic sequence, optimizing the physical properties of the lead series.

Chemoselective Elaboration Using the Ethyl Handle

For synthetic routes requiring a saturated alkyl group for further functionalization (e.g., benzylic oxidation, radical halogenation), the target compound's 3-ethyl group provides a stable, non-reactive handle during initial cross-coupling steps. This contrasts with vinyl-substituted analogs, where protecting group strategies would be necessary to prevent side reactions, adding complexity to the synthesis [2].

Directed Ortho-Metalation Precursor

The strong ortho-directing effect of the methoxy group, combined with the blocking effect of the bromine atom and the ethyl group's steric influence, allows for predictable functionalization via directed ortho-metalation (DoM). The 1,2,3-substitution pattern is well-suited for generating highly substituted aromatic scaffolds that are challenging to access via other routes [3].

Application

Selection Property

Validation Focus

CNS-oriented lead design

Lipophilic aryl bromide fragment

Brain penetration and ADME evaluation

Multi-step elaboration

Saturated ethyl handle for further derivatization

Chemoselectivity in cross-coupling sequences

Directed ortho-metalation precursor

1,2,3-substitution with ortho-directing OMe

Regiocontrol in functionalization

• [1] ChemSpider. (2024). 1-Bromo-3-ethyl-2-methoxybenzene, Predicted ACD/LogP. Royal Society of Chemistry. View Source
• [2] Kuujia. (2025). CAS No. 138505-19-8, 1-Bromo-3-ethenyl-2-methoxybenzene Product Page. Note: Used here only for comparator structure confirmation. View Source
• [3] Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. View Source